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Compound of Interest

Compound Name: 2-Chloropyridine-3,5-diol

Cat. No.: B8247014

Get Quote

Regulatory Classification & Waste
Characterization
Before a single drop of waste is generated, it must be properly characterized. While pure 2-
Chloropyridine-3,5-diol may not always carry a specific P- or U-code as a discarded

commercial chemical product, its waste streams almost universally trigger hazardous waste

protocols under the US EPA's Resource Conservation and Recovery Act (RCRA).

Listed Wastes: If 2-Chloropyridine-3,5-diol is mixed with spent non-halogenated solvents

(e.g., pyridine, toluene, or methyl ethyl ketone) during a reaction workup, the entire mixture is

classified under [1].

TSCA Mandates: Under the[2], halogenated pyridines require stringent disposal

methodologies—specifically, chemical destruction or high-temperature incineration coupled

with carbon adsorption to prevent environmental release.

Step-by-Step Disposal Methodology
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To ensure compliance and laboratory safety, implement the following three-phase protocol for

all workflows involving 2-Chloropyridine-3,5-diol.

Phase 1: Point-of-Generation Segregation
Causality: Mixing halogenated pyridine waste with non-halogenated waste exponentially

increases the volume of hazardous waste requiring specialized incineration. Furthermore,

introducing aqueous acidic waste can protonate the diol moiety, altering its solubility and

potentially causing unexpected precipitation in the waste carboy, which leads to dangerous

pressure buildup.

Isolate Halogenated Streams: Establish a dedicated, chemically compatible waste carboy

specifically labeled for "Halogenated Heterocyclic Waste." Never mix this stream with

standard organic or aqueous waste.

Prevent Oxidative Mixing: Verify that no strong oxidizers (e.g., nitric acid, peroxides) are

introduced into this stream. The electron-rich diol moiety can undergo rapid, exothermic

oxidation if exposed to strong oxidizing agents.

Phase 2: Containerization and SAA Management
Causality: Trace degradation of 2-chloropyridine-3,5-diol in the presence of moisture can

release trace hydrogen chloride (HCl) gas. Standard metal drums will corrode over time,

leading to catastrophic primary containment failure.

Select Compatible Containers: Utilize High-Density Polyethylene (HDPE) or

Polytetrafluoroethylene (PTFE)-lined amber glass containers. These materials provide

chemical inertness against both the solvent matrix and potential acidic byproducts.

Apply GHS Labeling: Affix a GHS-compliant hazardous waste label immediately upon the

first drop of waste entering the container. Explicitly list "Halogenated Pyridine Derivative (2-
Chloropyridine-3,5-diol)" and all associated solvent matrices.

Manage the SAA: Store the containers in a designated Satellite Accumulation Area (SAA) at

or near the point of generation. Ensure secondary containment (e.g., spill trays) is present to

capture at least 110% of the primary container's volume.
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Phase 3: Final Destruction via Incineration
Causality: High-temperature rotary kiln incineration is required because the C-Cl bond in the

pyridine ring is highly stable. Temperatures exceeding 1000°C ensure complete homolytic bond

cleavage, preventing the recombination of radicals into highly toxic polychlorinated

dibenzodioxins (PCDDs) or dibenzofurans (PCDFs).

Transfer to TSDF: Once the SAA volume limit is reached, transfer the sealed waste

containers to a permitted Treatment, Storage, and Disposal Facility (TSDF) via a licensed

hazardous waste transporter.

Thermal Destruction: The TSDF will execute high-temperature incineration (>1000°C).

Crucially, this must be coupled with alkaline scrubbing (using NaOH or Ca(OH)₂) to

neutralize the resulting HCl gas into benign chloride salts, preventing atmospheric

acidification.

Quantitative Data Summary
The following table summarizes the critical regulatory limits and operational standards required

for the safe handling and disposal of this compound.

Parameter
Regulatory Limit /
Operational Standard

Mechanistic / Regulatory
Basis

SAA Volume Limit 55 Gallons RCRA 40 CFR § 262.15

Acute Hazardous Limit
1 Quart (if deemed P-listed

equivalent)
RCRA 40 CFR § 262.15

CAA Storage Time
90 Days (Large Quantity

Generators)
RCRA 40 CFR § 262.17

Incineration Temp > 1000 °C
Complete C-Cl / C-N homolytic

cleavage

Scrubber pH > 8.5 (Alkaline) HCl gas neutralization
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Workflow for the segregation, storage, and thermal destruction of halogenated pyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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